2-[(2-Fluorophenoxy)methyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile
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Overview
Description
2-[(2-fluorophenoxy)methyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile is an oxazole.
Scientific Research Applications
Synthesis and Modification of Compounds
2-[(2-Fluorophenoxy)methyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile is involved in various synthetic processes. For example, fluoroform has been utilized as a source of difluorocarbene for converting various nucleophiles, including imidazoles, into their difluoromethylated derivatives (Thomoson, Wang, & Dolbier, 2014). Additionally, imidates have been employed in the synthesis of aminothiazole derivatives, demonstrating the versatility of compounds containing imidazole groups in chemical syntheses (Dridi, Efrit, Baccar, & Zantour, 1998).
Antibacterial Activity
Compounds with structures similar to 2-[(2-Fluorophenoxy)methyl]-5-[3-(1-imidazolyl)propylamino]-4-oxazolecarbonitrile have been studied for their antibacterial properties. For instance, certain 4-oxo-1,3-thiazolidines and 5-oxoimidazolines showed in vitro growth inhibitory activity against various microbes (Desai, Dave, Shah, & Vyas, 2001).
Fluorescent Probes and Imaging Applications
Fluorinated heterocyclic compounds have been explored for potential applications in fluorescent probes and imaging. For example, the development of fluorinated 1-methyl- or 1-propyl-1,2,4-triazoles demonstrates the utility of fluorinated compounds in photochemical applications (Buscemi, Pace, Piccionello, Pibiri, & Vivona, 2005).
Antioxidant Activity
Research has also been conducted on derivatives of phenols containing imidazole groups, assessing their antioxidant activity using in vitro models. This suggests potential applications in oxidative stress-related conditions (Buravlev, Shevchenko, & Kutchin, 2021).
properties
CAS RN |
606948-34-9 |
---|---|
Molecular Formula |
C17H16FN5O2 |
Molecular Weight |
341.34g/mol |
IUPAC Name |
2-[(2-fluorophenoxy)methyl]-5-(3-imidazol-1-ylpropylamino)-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C17H16FN5O2/c18-13-4-1-2-5-15(13)24-11-16-22-14(10-19)17(25-16)21-6-3-8-23-9-7-20-12-23/h1-2,4-5,7,9,12,21H,3,6,8,11H2 |
InChI Key |
WXBRYJKQRSDOIQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)OCC2=NC(=C(O2)NCCCN3C=CN=C3)C#N)F |
Canonical SMILES |
C1=CC=C(C(=C1)OCC2=NC(=C(O2)NCCCN3C=CN=C3)C#N)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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